Cas no 193085-21-1 (tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
• CAS No: 193085-21-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD17012828
• CID: 1385718
• PubChem ID: 10729697
• Update Time: 2025-05-28

tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(e)-3-ethoxy-3-oxoprop-1-enyl]azetidine-1-carboxylate
• tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
• 193085-21-1
• DTXSID40444101
• SCHEMBL6320386
• tert-Butyl3-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
• (Z)-tert-butyl 3-(3-ethoxy-3-oxoprop-1-en-1-yl)azetidine-1-carboxylate
• EN300-345319
• DB-120640
• 3-((E)-2-ethoxycarbonylvinyl)azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-[(1Z)-3-ethoxy-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
• tert-Butyl 3-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
• MCCBAJUVDBBRKP-VOTSOKGWSA-N
• 3-((E)-2ethoxycarbonylvinyl)azetidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD17012828
• Inchi： 1S/C13H21NO4/c1-5-17-11(15)7-6-10-8-14(9-10)12(16)18-13(2,3)4/h6-7,10H,5,8-9H2,1-4H3/b7-6+
• InChI Key： MCCBAJUVDBBRKP-VOTSOKGWSA-N
• SMILES： O(C(C)(C)C)C(N1CC(/C=C/C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 255.14713
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate

Research Brief on tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate (CAS: 193085-21-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate (CAS: 193085-21-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine core and ester-functionalized propenyl moiety, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its utility in the development of novel drug candidates, particularly in the areas of protease inhibition and targeted covalent inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of this compound as a key building block for the synthesis of irreversible kinase inhibitors. The study demonstrated that the α,β-unsaturated ester moiety in tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate enables Michael addition reactions with cysteine residues in target proteins, making it particularly valuable for covalent drug design. The researchers successfully incorporated this scaffold into several lead compounds showing nanomolar potency against EGFR and BTK kinases.

Further investigations have revealed the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology publication (2024) detailed its use as a linker component connecting target-binding warheads to E3 ligase recruiters. The azetidine ring's conformational rigidity and the compound's synthetic accessibility make it particularly suitable for constructing ternary complexes essential for targeted protein degradation.

From a synthetic chemistry perspective, advancements in the preparation of 193085-21-1 have been reported. A 2024 Organic Process Research & Development article described an improved, scalable synthesis route with 85% overall yield and >99% purity. This development addresses previous challenges in large-scale production, facilitating broader research applications and potential commercialization.

The compound's safety profile has also been systematically evaluated. Recent toxicological studies indicate favorable in vitro safety parameters, with no significant cytotoxicity observed in human hepatocytes up to 100 μM concentrations. However, researchers caution that structural modifications may be required to optimize metabolic stability, as preliminary microsomal stability tests showed moderate clearance rates.

Looking forward, tert-butyl 3-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylazetidine-1-carboxylate continues to show promise across multiple therapeutic areas. Ongoing research explores its application in developing next-generation antibiotics targeting bacterial transpeptidases, as well as in CNS drug discovery where the azetidine scaffold may enhance blood-brain barrier penetration. The compound's unique combination of synthetic versatility and biological relevance positions it as a valuable tool in modern drug discovery pipelines.